Cas no 1158493-85-6 ((5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride)
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (5-Fluoro-1,3-benzoxazol-2-yl)methylaminehydrochloride
- (5-fluoro-1,3-benzoxazol-2-yl)methylamine hydrochloride
- (5-fluoro-1,3-benzoxazol-2-yl)methanamine:hydrochloride
- (5-fluoro-1,3-BenzoOxazole-2-yl)methanamine HCl
- EN300-222017
- AKOS015849155
- CS-0215098
- (5-fluoro-1,3-benzoxazol-2-yl)methanamine hydrochloride
- 1-(5-FLUORO-1,3-BENZOXAZOL-2-YL)METHANAMINE HYDROCHLORIDE
- 1158493-85-6
- (5-fluoro-1,3-benzoxazol-2-yl)methanamine;hydrochloride
- MFCD11696376
- (5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride
-
- MDL: MFCD11696376
- Inchi: 1S/C8H7FN2O.ClH/c9-5-1-2-7-6(3-5)11-8(4-10)12-7;/h1-3H,4,10H2;1H
- InChI Key: HGLCVXSFTDLKPL-UHFFFAOYSA-N
- SMILES: C(C1=NC2=CC(F)=CC=C2O1)N.Cl
Computed Properties
- Exact Mass: 202.0309187g/mol
- Monoisotopic Mass: 202.0309187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035871-500mg |
(5-Fluoro-1,3-benzoxazol-2-yl)methylaminehydrochloride |
1158493-85-6 | 500mg |
4096.0CNY | 2021-07-13 | ||
| TRC | B435625-5mg |
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride |
1158493-85-6 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B435625-10mg |
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride |
1158493-85-6 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B435625-50mg |
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride |
1158493-85-6 | 50mg |
$ 320.00 | 2022-06-07 | ||
| abcr | AB405043-500 mg |
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine hydrochloride |
1158493-85-6 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB405043-1 g |
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine hydrochloride |
1158493-85-6 | 1 g |
€406.00 | 2023-07-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035871-500mg |
(5-Fluoro-1,3-benzoxazol-2-yl)methylaminehydrochloride |
1158493-85-6 | 500mg |
4096CNY | 2021-05-07 | ||
| Enamine | EN300-222017-0.05g |
(5-fluoro-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1158493-85-6 | 98% | 0.05g |
$87.0 | 2023-09-16 | |
| Enamine | EN300-222017-0.1g |
(5-fluoro-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1158493-85-6 | 98% | 0.1g |
$130.0 | 2023-09-16 | |
| Enamine | EN300-222017-0.25g |
(5-fluoro-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1158493-85-6 | 98% | 0.25g |
$186.0 | 2023-09-16 |
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride
Comprehensive Overview of (5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride (CAS No. 1158493-85-6)
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride (CAS No. 1158493-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzoxazole core substituted with a fluoro group at the 5-position and an aminomethyl moiety at the 2-position, forming a hydrochloride salt. This molecular configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.
Recent studies highlight the growing interest in fluorinated benzoxazole derivatives like 1158493-85-6, driven by their potential applications in neuropharmacology and cancer therapeutics. Researchers are particularly intrigued by the compound's ability to modulate GABA receptors and serotonin pathways, which aligns with current trends in precision medicine and personalized drug development. The fluoro substitution enhances metabolic stability, a critical factor in drug discovery, addressing common challenges such as poor bioavailability.
From a synthetic chemistry perspective, (5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride is often synthesized via cyclization reactions of ortho-aminophenols with fluoro-substituted carboxylic acid derivatives, followed by reductive amination. Its hydrochloride salt form improves solubility, facilitating its use in high-throughput screening (HTS) assays. This adaptability makes it a preferred choice for medicinal chemists exploring structure-activity relationships (SAR) in drug candidates.
The compound's relevance extends to computational chemistry, where it serves as a model for molecular docking studies targeting neurodegenerative diseases. With the rise of AI-driven drug design, datasets containing 1158493-85-6 are increasingly used to train algorithms predicting ligand-receptor interactions. This intersection of wet-lab and in-silico methodologies underscores its role in modern biopharmaceutical innovation.
Quality control of CAS No. 1158493-85-6 involves rigorous HPLC and NMR analyses to ensure purity ≥98%, a standard demanded by Good Manufacturing Practice (GMP) guidelines. Storage recommendations typically include 2-8°C under inert conditions to preserve stability. These protocols cater to the needs of contract research organizations (CROs) and academic laboratories focusing on small-molecule therapeutics.
Emerging discussions in green chemistry have also examined sustainable synthesis routes for fluorinated heterocycles like this compound. Innovations such as catalytic fluorination and microwave-assisted synthesis aim to reduce environmental impact while maintaining yield efficiency—a priority for ESG-conscious pharmaceutical companies.
In summary, (5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride exemplifies the convergence of structural novelty, therapeutic potential, and technological integration in contemporary chemical research. Its multifaceted applications position it as a compound of enduring significance in advancing human health solutions.
1158493-85-6 ((5-Fluoro-1,3-benzoxazol-2-yl)methylamine Hydrochloride) Related Products
- 224298-72-0(2-Benzoxazolemethanamine,hydrochloride (1:2))
- 1267772-21-3(2-Ethyl-5-fluorobenzo[d]oxazole)
- 701-16-6(5-Fluoro-2-methylbenzoxazole)
- 1072806-65-5(1,3-benzoxazol-2-ylmethanamine;hydrochloride)
- 944907-37-3(5-fluoro-1,3-benzoxazole-2-carbaldehyde)
- 1804412-63-2(4-Fluoro-2-methylbenzo[d]oxazole)
- 312600-96-7(Benzoxazole,6-fluoro-2-methyl-)
- 136727-12-3(1-(BenzoDOxazol-2-Yl)-N-Methylmethanamine)
- 101333-98-6(1,3-benzoxazol-2-ylmethanamine)
- 1158256-53-1(2-(5-Fluoro-1,3-benzoxazol-2-yl)ethanamine hydrochloride)